amine hydrochloride CAS No. 2137660-64-9](/img/new.no-structure.jpg)
[(3,4-dihydro-1H-2-benzopyran-1-yl)methyl](methoxy)amine hydrochloride
Overview
Description
(3,4-dihydro-1H-2-benzopyran-1-yl)methylamine hydrochloride is an organic compound with the chemical formula C11H16ClNO2 and a molecular weight of 229.71 g/mol . It is also known by its IUPAC name, 1-(3,4-Dihydro-1H-isochromen-1-yl)-N-methoxymethanamine hydrochloride . This compound is a part of the benzopyran family, which is known for its diverse biological activities and applications in various fields.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3,4-dihydro-1H-2-benzopyran-1-yl)methylamine hydrochloride typically involves the reaction of 3,4-dihydro-2H-1-benzopyran with methoxymethylamine in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure high yield and purity of the product .
Industrial Production Methods
Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to maximize yield and minimize production costs. The process includes the use of high-purity starting materials, advanced catalytic systems, and efficient purification techniques to obtain the final product in bulk quantities .
Chemical Reactions Analysis
Types of Reactions
(3,4-dihydro-1H-2-benzopyran-1-yl)methylamine hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form reduced derivatives.
Substitution: It undergoes substitution reactions where the methoxy group can be replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Substitution reactions often involve reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) under specific conditions.
Major Products Formed
The major products formed from these reactions include various derivatives of the original compound, such as oxides, reduced forms, and substituted analogs .
Scientific Research Applications
(3,4-dihydro-1H-2-benzopyran-1-yl)methylamine hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is investigated for its potential therapeutic effects in treating various diseases.
Industry: The compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (3,4-dihydro-1H-2-benzopyran-1-yl)methylamine hydrochloride involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest its involvement in key biological processes .
Comparison with Similar Compounds
Similar Compounds
3,4-Dihydro-2H-1-benzopyran: A precursor in the synthesis of the compound.
Methoxymethylamine: Another precursor used in the synthesis.
Other Benzopyran Derivatives: Compounds with similar structures and biological activities.
Uniqueness
(3,4-dihydro-1H-2-benzopyran-1-yl)methylamine hydrochloride is unique due to its specific chemical structure, which imparts distinct physical and chemical properties. Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound in scientific research and industrial applications .
Properties
CAS No. |
2137660-64-9 |
|---|---|
Molecular Formula |
C11H16ClNO2 |
Molecular Weight |
229.7 |
Purity |
95 |
Origin of Product |
United States |
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